Cas no 2229130-16-7 (2-1-(aminooxy)ethyl-4-fluorophenol)

• Product Name: 2-1-(aminooxy)ethyl-4-fluorophenol
• CAS No: 2229130-16-7
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 5997895
• PubChem ID: 165688768
• Update Time: 2025-10-12

2-1-(aminooxy)ethyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)ethyl-4-fluorophenol
• EN300-1825014
• 2-[1-(aminooxy)ethyl]-4-fluorophenol
• 2229130-16-7

• Inchi： 1S/C8H10FNO2/c1-5(12-10)7-4-6(9)2-3-8(7)11/h2-5,11H,10H2,1H3
• InChI Key： XKTRONDEKVRMTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)ON)O

Computed Properties

• Exact Mass: 171.06955672g/mol
• Monoisotopic Mass: 171.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminooxy)ethyl-4-fluorophenol

Compound CAS No. 2229130-16-7: 2-(1-(Aminooxy)ethyl)-4-fluorophenol

The compound with CAS number 2229130-16-7, commonly referred to as 2-(1-(aminooxy)ethyl)-4-fluorophenol, is a synthetic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenolic compounds, characterized by the presence of a hydroxyl group (-OH) attached to an aromatic ring. The substitution pattern of this molecule includes a fluorine atom at the para position and an aminooxyethyl group at the ortho position, which imparts unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(1-(aminooxy)ethyl)-4-fluorophenol. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. The incorporation of the aminooxy group (-O-NH₂) introduces additional functional groups, enhancing the molecule's reactivity and versatility in different chemical transformations. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The fluorine atom at the para position plays a crucial role in modulating the electronic properties of the aromatic ring. Fluorine's electronegativity contributes to increased stability and reactivity, making this compound suitable for applications requiring specific electronic interactions. Additionally, the presence of the hydroxyl group renders this compound amphiprotic, allowing it to participate in both acid-base reactions and hydrogen bonding interactions.

In terms of biological activity, studies have shown that 2-(1-(aminooxy)ethyl)-4-fluorophenol exhibits potential as an antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals and inhibit pro-inflammatory enzymes makes it a promising candidate for drug development targeting oxidative stress-related diseases. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption and bioavailability profiles, suggesting its suitability for oral administration.

The aminooxy group (-O-NH₂) is particularly interesting due to its ability to act as a nucleophile in various reactions. This functionality has been exploited in peptide synthesis and as a precursor for bioconjugation reactions. Recent research has focused on utilizing this group for site-specific modifications of proteins and nucleic acids, opening new avenues in biotechnology and personalized medicine.

From an environmental perspective, understanding the degradation pathways of 2-(1-(aminooxy)ethyl)-4-fluorophenol is crucial for assessing its ecological impact. Studies have demonstrated that this compound undergoes hydrolysis under specific conditions, leading to the formation of less complex byproducts. However, further research is needed to evaluate its long-term persistence in natural ecosystems and potential risks to aquatic life.

In conclusion, CAS No. 2229130-16-7, or 2-(1-(aminooxy)ethyl)-4-fluorophenol, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and biological studies, position it as a valuable tool in both academic research and industrial development.